Cas no 60336-00-7 (2-Furancarbonyl chloride, 5-(4-methylphenyl)-)

• Product Name: 2-Furancarbonyl chloride, 5-(4-methylphenyl)-
• CAS No: 60336-00-7
• MF: C₁₂H₉ClO₂
• MW: 220.65166258812
• CID: 1619688
• PubChem ID: 12280372
• Update Time: 2025-04-21

2-Furancarbonyl chloride, 5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarbonyl chloride, 5-(4-methylphenyl)-
• 5-(4-methylphenyl)furan-2-carbonyl chloride
• 60336-00-7
• DTXSID70483967

• Inchi： 1S/C12H9ClO2/c1-8-2-4-9(5-3-8)10-6-7-11(15-10)12(13)14/h2-7H,1H3
• InChI Key： BCSYSMPRAHURGP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C2C=CC(C)=CC=2)O1)=O

Computed Properties

• Exact Mass: 220.02917
• Monoisotopic Mass: 220.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21